(2S)-N-[(3R,3'R,4'S,5'R)-4'-[fluoro(dimethyl)silyl]-5'-(2-hydroxyethyl)-3'-methyl-2-oxo-1-prop-2-enyl-5-spiro[indole-3,2'-oxolane]yl]-2-hydroxypropanamide
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Overview
Description
(2S)-N-[(3R,3'R,4'S,5'R)-4'-[fluoro(dimethyl)silyl]-5'-(2-hydroxyethyl)-3'-methyl-2-oxo-1-prop-2-enyl-5-spiro[indole-3,2'-oxolane]yl]-2-hydroxypropanamide is a member of indoles.
Scientific Research Applications
Synthesis and Chemical Characterization
- A study by Glushkov et al. (1999) discusses the synthesis of related compounds, providing insights into the chemical processes and reactions involved in creating complex molecules like (2S)-N-[(3R,3'R,4'S,5'R)-4'-[fluoro(dimethyl)silyl]-5'-(2-hydroxyethyl)-3'-methyl-2-oxo-1-prop-2-enyl-5-spiro[indole-3,2'-oxolane]yl]-2-hydroxypropanamide. This research highlights the intricacies of synthesizing such compounds, which can be foundational for further scientific applications (Glushkov, Shklyaev, Sokol, Sergienko, & Davidov, 1999).
Anticancer Activity
- Kryshchyshyn-Dylevych et al. (2020) explored compounds with structures similar to the one for their potential in anticancer activity. Their work on 3-(4-oxo-2-thioxothiazolidin-5-yl)-1H-indole-carboxylic acids derivatives, which bear resemblance to the compound of interest, demonstrates the ongoing research in the field of cancer treatment using complex chemical structures (Kryshchyshyn-Dylevych, Garazd, Karkhut, Polovkovych, & Lesyk, 2020).
Imaging Applications
- Research by Wang et al. (2005) on a related compound, N-[2-(Diethylamino)ethyl]-5-[(Z)-(5-[18F]fluoro-2-oxo-1,2-dihydro-3H-indol-3-ylidene)methyl]-2,4-dimethyl-1H-pyrrole-3-carboxamide, underscores its potential use in imaging, particularly for cancer tyrosine kinase imaging. This illustrates the potential of complex molecules like this compound in medical imaging technologies (Wang, Miller, Sledge, & Zheng, 2005).
Properties
Molecular Formula |
C22H31FN2O5Si |
---|---|
Molecular Weight |
450.6 g/mol |
IUPAC Name |
(2S)-N-[(3R,3'R,4'S,5'R)-4'-[fluoro(dimethyl)silyl]-5'-(2-hydroxyethyl)-3'-methyl-2-oxo-1-prop-2-enylspiro[indole-3,2'-oxolane]-5-yl]-2-hydroxypropanamide |
InChI |
InChI=1S/C22H31FN2O5Si/c1-6-10-25-17-8-7-15(24-20(28)14(3)27)12-16(17)22(21(25)29)13(2)19(31(4,5)23)18(30-22)9-11-26/h6-8,12-14,18-19,26-27H,1,9-11H2,2-5H3,(H,24,28)/t13-,14-,18+,19-,22+/m0/s1 |
InChI Key |
QAFVVOSMYGJBPZ-KBSAFBKOSA-N |
Isomeric SMILES |
C[C@H]1[C@@H]([C@H](O[C@@]12C3=C(C=CC(=C3)NC(=O)[C@H](C)O)N(C2=O)CC=C)CCO)[Si](C)(C)F |
Canonical SMILES |
CC1C(C(OC12C3=C(C=CC(=C3)NC(=O)C(C)O)N(C2=O)CC=C)CCO)[Si](C)(C)F |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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